molecular formula C26H37N3O3 B247008 2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol

2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol

Cat. No. B247008
M. Wt: 439.6 g/mol
InChI Key: XHPFBWVICKABNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol, also known as BRL-15572, is a novel compound that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in 2003 by researchers at GlaxoSmithKline, and since then, it has been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol is not fully understood, but it is believed to act as a selective antagonist of the 5-HT2C receptor. This receptor is involved in the regulation of anxiety and mood, and its blockade by 2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol has been shown to have several biochemical and physiological effects. In animal studies, it has been shown to increase the levels of several neurotransmitters, including serotonin, norepinephrine, and dopamine, which are all involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol for lab experiments is its selectivity for the 5-HT2C receptor. This makes it a useful tool for studying the role of this receptor in anxiety and depression. However, one limitation of 2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol is its relatively short half-life, which may make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on 2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol. One area of interest is the development of more potent and selective analogs of 2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol for use in preclinical studies. Another area of interest is the investigation of the potential therapeutic applications of 2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol in other psychiatric disorders, such as schizophrenia and bipolar disorder. Additionally, there is interest in studying the long-term effects of 2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol and its potential for use in clinical settings.

Synthesis Methods

The synthesis of 2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol is a complex process that involves several steps. The starting material is 4-(4-piperidinyl)-1,2,3,6-tetrahydropyridine, which is first reacted with 3-(benzyloxy)-4-methoxybenzyl chloride to form the intermediate compound. This intermediate is then reacted with 1-(2-aminoethyl)piperazine to yield the final product, 2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol.

Scientific Research Applications

2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol has been extensively studied for its potential therapeutic applications, particularly in the treatment of anxiety and depression. Several studies have shown that 2-(4-{1-[3-(Benzyloxy)-4-methoxybenzyl]-4-piperidinyl}-1-piperazinyl)ethanol has anxiolytic and antidepressant effects in animal models.

properties

Molecular Formula

C26H37N3O3

Molecular Weight

439.6 g/mol

IUPAC Name

2-[4-[1-[(4-methoxy-3-phenylmethoxyphenyl)methyl]piperidin-4-yl]piperazin-1-yl]ethanol

InChI

InChI=1S/C26H37N3O3/c1-31-25-8-7-23(19-26(25)32-21-22-5-3-2-4-6-22)20-28-11-9-24(10-12-28)29-15-13-27(14-16-29)17-18-30/h2-8,19,24,30H,9-18,20-21H2,1H3

InChI Key

XHPFBWVICKABNV-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)CN2CCC(CC2)N3CCN(CC3)CCO)OCC4=CC=CC=C4

Canonical SMILES

COC1=C(C=C(C=C1)CN2CCC(CC2)N3CCN(CC3)CCO)OCC4=CC=CC=C4

Origin of Product

United States

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